N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide

• IUPAC Name: N-[4-(acetamidocarbamoyl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H15N3O3/c1-8(17)15-16-13(19)10-4-6-11(7-5-10)14-12(18)9-2-3-9/h4-7,9H,2-3H2,1H3,(H,14,18)(H,15,17)(H,16,19)
• InChI Key: NBFKEYPOQIMMDF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C1=CC=C(C=C1)NC(=O)C2CC2
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide, also known as ACPC, is a cyclopropane-containing small molecule that has attracted significant attention in the scientific community due to its potential applications in medical research. ACPC is a synthetic compound that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to exhibit a range of biological activities, making it a promising candidate for medical research. One of the most promising applications of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide is in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to improve cognitive function in animal models of these diseases, suggesting that it may have therapeutic potential in humans. Additionally, N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of other diseases such as cancer and cardiovascular disease.

Mechanism of Action

The exact mechanism of action of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide is not fully understood, but it is thought to act on several different pathways in the body. N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to modulate the activity of several neurotransmitters, including dopamine and glutamate, which are involved in cognitive function and mood regulation. Additionally, N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to have a range of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and increasing antioxidant activity. N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has also been shown to increase the production of BDNF, which is involved in the growth and survival of neurons. Additionally, N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to modulate the activity of several neurotransmitters, including dopamine and glutamate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide in lab experiments is its relatively simple synthesis method. Additionally, N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide has been shown to have a range of biological activities, making it a promising candidate for further investigation. However, there are also some limitations to using N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide in lab experiments. For example, the exact mechanism of action of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide. One area of interest is in the development of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide-based therapies for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, further investigation into the mechanism of action of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide may help to elucidate its potential therapeutic applications. Finally, there is also interest in exploring the use of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide in the treatment of other diseases such as cancer and cardiovascular disease.

Synthesis Methods

The synthesis of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide involves a series of chemical reactions that result in the formation of the final product. The first step in the synthesis of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide involves the reaction of 2-acetylhydrazine with 4-nitrobenzoyl chloride to form 4-nitrobenzoylhydrazide. This intermediate is then reacted with cyclopropanecarboxylic acid to form the final product, N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide. The synthesis of N-{4-[(2-acetylhydrazino)carbonyl]phenyl}cyclopropanecarboxamide is a relatively straightforward process and can be carried out using standard laboratory techniques.